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Introduction
PF-00956980 is a potent, ATP-competitive, and reversible pan-Janus kinase (JAK) inhibitor. It

serves as a valuable tool for investigating the physiological and pathological roles of the

JAK/STAT signaling pathway. This document provides a comprehensive overview of the cellular

activity of PF-00956980, including its inhibitory profile, effects on primary cells, and the

underlying signaling pathways it modulates. Detailed experimental methodologies are provided

to facilitate the replication and extension of these findings.

Quantitative Inhibitory Profile
PF-00956980 demonstrates inhibitory activity across multiple members of the JAK family. The

half-maximal inhibitory concentrations (IC50) against JAK1, JAK2, and JAK3 have been

determined in enzymatic assays.

Target IC50 (µM)

JAK1 2.2[1][2]

JAK2 23.1[1][2]

JAK3 59.9[1][2]
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Cellular Effects on Peripheral Blood Mononuclear
Cells (PBMCs)
A notable activity of PF-00956980 is its ability to modulate JAK protein levels in human

peripheral blood mononuclear cells (PBMCs). It has been reported to induce a dose- and time-

dependent reduction in the protein levels of JAK2 and JAK3, while not affecting JAK1 levels.

This effect is thought to occur through the modulation of JAK2/3 synthesis[3].

Signaling Pathway Modulation
PF-00956980 exerts its cellular effects primarily through the inhibition of the JAK/STAT

signaling pathway. This pathway is a critical signaling cascade initiated by cytokines and

growth factors, playing a central role in immune responses, inflammation, and hematopoiesis.
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Figure 1: The JAK/STAT Signaling Pathway
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Figure 2: Workflow for In Vitro Kinase Inhibition Assay
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Figure 3: Workflow for Western Blot Analysis in PBMCs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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